Cas no 4540-25-4 ((8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 4-hydroxy-3-methoxy-benzoate)

• Product Name: (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 4-hydroxy-3-methoxy-benzoate
• CAS No: 4540-25-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 929888
• PubChem ID: 443007
• Update Time: 2025-04-19

(8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 4-hydroxy-3-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 4-hydroxy-3-methoxy-benzoate
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-hydroxy-3-methoxybenzoate
• FILLALBIN
• Phyllalbine
• AC1L9DUK
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-hydroxy-3-methoxy-benzoate
• SPBio_002762
• Prestwick0_000691
• AKOS040734897
• Prestwick2_000691
• 4540-25-4
• Prestwick_1029
• HMS1570K03
• DTXSID20332037
• CHEBI:8176
• CCG-208355
• Prestwick1_000691
• CHEMBL2165592
• Q27107840
• OZKTVDIYALBSMA-UHFFFAOYSA-N
• 8-methyl-8-azabicyclo[3.2.1]oct-3-yl 4-hydroxy-3-methoxybenzoate
• Vanilloyltropine
• concneorine

• Inchi： 1S/C16H21NO4/c1-17-11-4-5-12(17)9-13(8-11)21-16(19)10-3-6-14(18)15(7-10)20-2/h3,6-7,11-13,18H,4-5,8-9H2,1-2H3
• InChI Key： OZKTVDIYALBSMA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 291.14713
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives